Cas no 598-05-0 (Dipropyl sulfate)

Dipropyl sulfate structure
Dipropyl sulfate structure
Product name:Dipropyl sulfate
CAS No:598-05-0
MF:C6H14O4S
MW:182.237961292267
MDL:MFCD00059243
CID:376332
PubChem ID:87568116

Dipropyl sulfate Chemical and Physical Properties

Names and Identifiers

    • Sulfuric acid, dipropylester
    • Dipropyl Sulfate [Alkylating Agent]
    • Dipropyl sulfate
    • di-1-propyl sulfate
    • di-n-propyl sulfate
    • Dipropyl sulphate
    • n-propyl sulfate
    • Sulphuric acid dipropyl ester
    • Sulfuric acid, dipropyl ester
    • DIPROPYLSULFATE
    • dipropylsulfat
    • di-n-propylsulfate
    • dipropyl sulfuric acid
    • di-n-propylsulfuric acid
    • JYCKNDWZDXGNBW-UHFFFAOYSA-
    • JYCKNDWZDXGNBW-UHFFFAOYSA-N
    • D1638
    • C-4
    • CCRIS 9256
    • AKOS028108566
    • Dipropyl sulfate, allkylating agent, >=97.0% (GC)
    • MFCD00059243
    • Boc-(S)-3-Amino-3-(3-bromo-phenyl)-propionicacid
    • Sulfuric acid,dipropylester
    • 598-05-0
    • InChI=1/C6H14O4S/c1-3-5-9-11(7,8)10-6-4-2/h3-6H2,1-2H3
    • SCHEMBL301444
    • sulfuric acid dipropyl ester
    • FT-0693255
    • DTXSID6060503
    • D89896
    • DB-256144
    • DTXCID2042696
    • MDL: MFCD00059243
    • Inchi: 1S/C6H14O4S/c1-3-5-9-11(7,8)10-6-4-2/h3-6H2,1-2H3
    • InChI Key: JYCKNDWZDXGNBW-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(OC([H])([H])C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 182.06100
  • Monoisotopic Mass: 182.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61
  • Surface Charge: 0

Experimental Properties

  • Color/Form: No data available
  • Density: 1.109 g/mL at 20 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 115°C/16mmHg(lit.)
  • Flash Point: 105.3±18.7 °C
  • Refractive Index: n20/D 1.413
  • PSA: 60.98000
  • LogP: 2.16520

Dipropyl sulfate Security Information

Dipropyl sulfate Customs Data

  • HS CODE:29209090

Dipropyl sulfate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02497-10g
Dipropyl sulfate
598-05-0
10g
¥1088.0 2021-09-04
TRC
D493888-5g
Dipropyl Sulfate
598-05-0
5g
$ 58.00 2023-09-07
TRC
D493888-10g
Dipropyl Sulfate
598-05-0
10g
$ 74.00 2023-09-07
abcr
AB135427-500 g
Di-n-propyl sulfate, 90%; .
598-05-0 90%
500 g
€504.20 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PQ548-1g
Dipropyl sulfate
598-05-0 90.0%(GC)
1g
¥103.0 2022-06-10
SHENG KE LU SI SHENG WU JI SHU
sc-234795-10 g
Dipropyl sulfate,
598-05-0
10g
¥474.00 2023-07-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D822283-100g
Dipropyl Sulfate
598-05-0 Alkylating Agent, 90%
100g
1,816.00 2021-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1530771-25g
Dipropyl sulfate
598-05-0 0.9
25g
¥993.00 2024-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PQ548-100g
Dipropyl sulfate
598-05-0 90.0%(GC)
100g
¥1917.0 2022-06-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D154806-25G
Dipropyl sulfate
598-05-0 ≥90.0%(GC)
25g
¥674.90 2023-09-03

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